Cas no 149323-84-2 (2-(2-Bromophenyl)-6-methylquinazoline)

• Product Name: 2-(2-Bromophenyl)-6-methylquinazoline
• CAS No: 149323-84-2
• MF: C₁₅H₁₁BrN₂
• MW: 299.165242433548
• CID: 3167664
• PubChem ID: 20092985
• Update Time: 2025-05-20

2-(2-Bromophenyl)-6-methylquinazoline Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromophenyl)-6-methylquinazoline
• DTXSID801276735
• Quinazoline, 2-(2-bromophenyl)-6-methyl-
• 149323-84-2
• SCHEMBL7014298

• Inchi： 1S/C15H11BrN2/c1-10-6-7-14-11(8-10)9-17-15(18-14)12-4-2-3-5-13(12)16/h2-9H,1H3
• InChI Key： WACMXPXMOVHSCE-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C1=NC=C2C=C(C)C=CC2=N1

Computed Properties

• Exact Mass: 298.01056Da
• Monoisotopic Mass: 298.01056Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-(2-Bromophenyl)-6-methylquinazoline

2-(2-Bromophenyl)-6-methylquinazoline (CAS No. 149323-84-2): A Versatile Quinazoline Derivative with Promising Applications

2-(2-Bromophenyl)-6-methylquinazoline (CAS No. 149323-84-2) is a specialized quinazoline derivative that has garnered significant attention in pharmaceutical research and organic synthesis. This compound, characterized by its bromophenyl and methyl substituents, exhibits unique chemical properties that make it valuable for various applications. In this comprehensive overview, we delve into its molecular structure, synthesis methods, potential uses, and the latest research trends surrounding this intriguing compound.

The molecular formula of 2-(2-Bromophenyl)-6-methylquinazoline is C₁₅H₁₁BrN₂, with a molecular weight of 299.17 g/mol. Its structure features a quinazoline core substituted at the 2-position with a 2-bromophenyl group and at the 6-position with a methyl group. This specific arrangement contributes to its distinctive electronic and steric properties, which are crucial for its reactivity and potential biological activities. Researchers have shown particular interest in how the bromine atom influences the compound's behavior in cross-coupling reactions, a hot topic in modern organic chemistry.

Recent studies highlight the growing importance of 2-(2-Bromophenyl)-6-methylquinazoline in medicinal chemistry. The quinazoline scaffold is well-known in drug discovery, with many FDA-approved drugs containing this privileged structure. The presence of the bromine substituent makes this compound particularly valuable as an intermediate in the synthesis of more complex molecules through palladium-catalyzed coupling reactions, which are currently among the most searched topics in synthetic chemistry. Scientists are exploring its potential as a building block for kinase inhibitors, a class of compounds that has revolutionized cancer treatment in recent years.

The synthesis of 2-(2-Bromophenyl)-6-methylquinazoline typically involves cyclocondensation reactions starting from appropriate precursors. One common approach utilizes 2-amino-5-methylbenzoic acid and 2-bromobenzaldehyde as starting materials, followed by oxidative cyclization. Recent advancements in green chemistry have led to improved synthetic protocols that reduce waste and improve yields, addressing the growing demand for sustainable chemical processes. These developments align with current industry trends toward environmentally friendly synthesis methods, a subject frequently searched by professionals in the field.

Beyond pharmaceutical applications, 2-(2-Bromophenyl)-6-methylquinazoline shows promise in materials science. Its conjugated system and potential for further functionalization make it interesting for organic electronic applications. Researchers are investigating its use in organic light-emitting diodes (OLEDs) and other optoelectronic devices, areas that have seen explosive growth due to the demand for flexible displays and energy-efficient lighting solutions. The compound's ability to participate in various cross-coupling reactions allows for the creation of extended π-conjugated systems, a property highly valued in materials chemistry.

The market for quinazoline derivatives like 2-(2-Bromophenyl)-6-methylquinazoline has been steadily growing, driven by increasing research in targeted therapies and specialty chemicals. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and quantify this compound, ensuring its quality for research purposes. Recent publications indicate growing interest in developing more efficient purification methods for such heterocyclic compounds, reflecting the broader industry focus on process optimization.

Safety considerations for handling 2-(2-Bromophenyl)-6-methylquinazoline follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment should be used when working with this material. Storage recommendations typically suggest keeping it in a cool, dry place away from strong oxidizers, with attention to standard chemical compatibility guidelines. These precautions align with current best practices in laboratory safety, a topic of constant interest in the scientific community.

Future research directions for 2-(2-Bromophenyl)-6-methylquinazoline may explore its potential in emerging areas such as covalent organic frameworks (COFs) or as a ligand in catalytic systems. The compound's versatility and the current scientific focus on sustainable chemistry suggest it may play a role in developing new catalytic processes or functional materials. As the pharmaceutical industry continues to explore quinazoline-based compounds for various therapeutic applications, derivatives like this will likely remain important tools in drug discovery programs.

For researchers seeking 2-(2-Bromophenyl)-6-methylquinazoline suppliers or 149323-84-2 technical data, it's important to verify the compound's purity and obtain comprehensive analytical certificates. The growing demand for high-quality research chemicals has led to increased availability from specialty chemical providers, though proper due diligence is always recommended when sourcing such materials. Current market trends show particular interest in custom synthesis services for such specialized intermediates.

In conclusion, 2-(2-Bromophenyl)-6-methylquinazoline represents an important member of the quinazoline family with diverse potential applications. Its unique structural features and reactivity profile make it valuable for pharmaceutical research, materials science, and as a building block in organic synthesis. As scientific understanding of heterocyclic compounds continues to advance, this compound will likely find even broader utility in various cutting-edge applications, maintaining its relevance in chemical research for years to come.